molecular formula C11H13NO3 B8341876 6-hydroxymethyl-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one

6-hydroxymethyl-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one

Cat. No. B8341876
M. Wt: 207.23 g/mol
InChI Key: AKBAPNXZAACHRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-hydroxymethyl-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-hydroxymethyl-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-hydroxymethyl-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-hydroxymethyl-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

IUPAC Name

6-(hydroxymethyl)-2,2-dimethyl-4H-1,4-benzoxazin-3-one

InChI

InChI=1S/C11H13NO3/c1-11(2)10(14)12-8-5-7(6-13)3-4-9(8)15-11/h3-5,13H,6H2,1-2H3,(H,12,14)

InChI Key

AKBAPNXZAACHRA-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)NC2=C(O1)C=CC(=C2)CO)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 75.60 g of methyl 2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-carboxylate in 2700 ml of anhydrous tetrahydrofuran is cooled to −40° C. 858 ml of diisobutylaluminium hydride solution (1M in toluene) are added dropwise at −45-−40° C. The reaction mixture is subsequently stirred at −40° C. for a further 2 hours and finally warmed slowly to −20° C. The reaction mixture is poured onto 360 ml of 32% HCl. The phases are separated and the organic phase is washed with 1000 ml of 1M aqueous sodium potassium tartrate solution. The combined aqueous phases are re-extracted with 1000 ml of tetrahydrofuran and the combined organic phases are dried over sodium sulphate and concentrated by evaporation. The residue is taken up in 500 ml of tert-butyl methyl ether and the suspension is stirred at 45° C. over 1 hour. The title compound is obtained as a beige solid by filtration. Rt=2.69.
Quantity
75.6 g
Type
reactant
Reaction Step One
Quantity
2700 mL
Type
solvent
Reaction Step One
Quantity
858 mL
Type
reactant
Reaction Step Two
Name
Quantity
360 mL
Type
reactant
Reaction Step Three

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